1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine

• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C18H21N3O/c1-14-5-3-7-17(15(14)2)20-9-11-21(12-10-20)18(22)16-6-4-8-19-13-16/h3-8,13H,9-12H2,1-2H3
• InChI Key: HMYIKNMPSWCHGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=CN=CC=C3)C
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol

Description

1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine, also known as DMPP, is a piperazine derivative that has been extensively studied for its potential applications in medicinal chemistry. DMPP has been found to possess a range of biological activities, including anti-inflammatory, analgesic, and antitumor properties.

Scientific Research Applications

1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine has been extensively studied for its potential applications in medicinal chemistry. It has been found to possess anti-inflammatory and analgesic properties, making it a potential therapeutic agent for the treatment of pain and inflammation. 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine has also been shown to have antitumor properties, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo.

Mechanism of Action

The mechanism of action of 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine is not fully understood, but it is believed to work through a variety of pathways. 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to activate the transient receptor potential vanilloid 1 (TRPV1) ion channel, which is involved in the sensation of pain. Additionally, 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine has been found to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine has been found to have a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, leading to a decrease in inflammation and pain. 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine has also been found to induce apoptosis in cancer cells, leading to a decrease in tumor growth. Additionally, 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to have antioxidant properties, which may contribute to its anti-inflammatory and antitumor effects.

Advantages and Limitations for Lab Experiments

1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its biological activities. However, 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine also has some limitations. It has poor solubility in water, which can make it difficult to use in some experiments. Additionally, 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine has not been extensively studied for its toxicity, so caution should be taken when using it in experiments.

Future Directions

There are several future directions for research on 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine. One area of interest is the development of 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine derivatives with improved solubility and bioavailability. Another area of interest is the study of 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine in combination with other therapeutic agents, such as chemotherapeutic drugs, to enhance its antitumor effects. Additionally, further research is needed to understand the mechanism of action of 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine and its potential applications in the treatment of pain, inflammation, and cancer.

Synthesis Methods

1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine can be synthesized through a number of methods, including the reaction of 1-(2,3-dimethylphenyl)piperazine with 3-pyridinecarboxylic acid, followed by the addition of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting 1-(2,3-dimethylphenyl)-4-(3-pyridinylcarbonyl)piperazine can be purified through a variety of techniques, including recrystallization, column chromatography, or preparative high-performance liquid chromatography (HPLC).